REACTION_SMILES
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[C:13]([CH3:14])([CH3:15])([CH3:16])[Si:17]([O:18][CH2:19][c:20]1[n:21][c:22]([Cl:28])[cH:23][c:24]([O:26][CH3:27])[cH:25]1)([CH3:29])[CH3:30].[CH2:8]([Li:9])[CH2:10][CH2:11][CH3:12].[CH3:39][N:40]([CH3:41])[CH:42]=[O:43].[CH:1]([NH:2][CH:3]([CH3:4])[CH3:5])([CH3:6])[CH3:7].[Cl-:31].[NH4+:32].[O:33]1[CH2:34][CH2:37][CH2:36][CH2:35]1.[OH2:38]>>[C:13]([CH3:14])([CH3:15])([CH3:16])[Si:17]([O:18][CH2:19][c:20]1[n:21][c:22]([Cl:28])[c:23]([CH:34]=[O:33])[c:24]([O:26][CH3:27])[cH:25]1)([CH3:29])[CH3:30]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cc(Cl)nc(CO[Si](C)(C)C(C)(C)C)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)NC(C)C
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Name
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Cl-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[NH4+]
|
Name
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
Smiles
|
C1CCOC1
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Name
|
|
Quantity
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Extracted from reaction SMILES
|
Type
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reactant
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Smiles
|
O
|
Name
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|
Type
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product
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Smiles
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COc1cc(CO[Si](C)(C)C(C)(C)C)nc(Cl)c1C=O
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |